Cas no 895414-38-7 (N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide)

N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide is a synthetic benzothiazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a benzothiazole core, a nitro-substituted benzamide moiety, and a pyridinylmethyl group, offering versatility for further functionalization. The presence of electron-donating (methoxy) and electron-withdrawing (nitro) groups enhances its reactivity, making it a promising intermediate for the development of bioactive compounds. This compound may exhibit utility in the synthesis of kinase inhibitors or antimicrobial agents due to its heterocyclic framework. Its well-defined molecular architecture allows for precise modifications, supporting structure-activity relationship studies in drug discovery.
N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide structure
895414-38-7 structure
Product Name:N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide
CAS No:895414-38-7
MF:C21H16N4O4S
MW:420.441143035889
CID:5910663
PubChem ID:18572601
Update Time:2025-08-05

N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-ylmethyl)benzamide
    • AKOS024655790
    • N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-[(pyridin-3-yl)methyl]benzamide
    • N-(5-methoxybenzo[d]thiazol-2-yl)-2-nitro-N-(pyridin-3-ylmethyl)benzamide
    • SR-01000020847
    • SR-01000020847-1
    • 895414-38-7
    • F2515-1989
    • N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide
    • Inchi: 1S/C21H16N4O4S/c1-29-15-8-9-19-17(11-15)23-21(30-19)24(13-14-5-4-10-22-12-14)20(26)16-6-2-3-7-18(16)25(27)28/h2-12H,13H2,1H3
    • InChI Key: ZQDOLLUOVGCVGR-UHFFFAOYSA-N
    • SMILES: C(N(C1=NC2=CC(OC)=CC=C2S1)CC1=CC=CN=C1)(=O)C1=CC=CC=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 420.08922618g/mol
  • Monoisotopic Mass: 420.08922618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 618
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 129Ų

N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2515-1989-2μmol
N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-[(pyridin-3-yl)methyl]benzamide
895414-38-7 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2515-1989-5μmol
N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-[(pyridin-3-yl)methyl]benzamide
895414-38-7 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2515-1989-10μmol
N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-[(pyridin-3-yl)methyl]benzamide
895414-38-7 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2515-1989-20μmol
N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-[(pyridin-3-yl)methyl]benzamide
895414-38-7 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2515-1989-1mg
N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-[(pyridin-3-yl)methyl]benzamide
895414-38-7 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2515-1989-2mg
N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-[(pyridin-3-yl)methyl]benzamide
895414-38-7 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2515-1989-3mg
N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-[(pyridin-3-yl)methyl]benzamide
895414-38-7 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2515-1989-4mg
N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-[(pyridin-3-yl)methyl]benzamide
895414-38-7 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2515-1989-5mg
N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-[(pyridin-3-yl)methyl]benzamide
895414-38-7 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2515-1989-10mg
N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-[(pyridin-3-yl)methyl]benzamide
895414-38-7 90%+
10mg
$79.0 2023-05-16

Additional information on N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide

N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide: An Overview of a Promising Compound in Medicinal Chemistry

N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide, with the CAS number 895414-38-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a benzothiazole ring, a pyridine moiety, and a nitro group, which collectively contribute to its biological activity and pharmacological properties.

The benzothiazole ring is a heterocyclic aromatic compound that is widely used in the design of pharmaceuticals due to its ability to modulate various biological targets. In the context of N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide, the presence of the methoxy group on the benzothiazole ring enhances its lipophilicity and stability, which are crucial for drug delivery and bioavailability. The pyridine moiety, on the other hand, imparts additional pharmacological properties and can interact with specific receptors or enzymes, making it a valuable component in drug design.

The nitro group in N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide plays a significant role in its biological activity. Nitro compounds are known for their ability to undergo reduction reactions, which can generate reactive intermediates that interact with cellular targets. This property makes N-(5-methoxy-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-yl)methylbenzamide an interesting candidate for further investigation in areas such as anticancer and antimicrobial research.

Recent studies have explored the potential of N-(5-methoxy-1,3-benzothiazol--yl)-2-nitro-N-(pyridin--yl)methylbenzamide in various therapeutic contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antiproliferative activity against several cancer cell lines. The researchers found that the compound selectively inhibited the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to the compound's ability to target specific signaling pathways involved in cell proliferation and apoptosis.

Another area of interest is the antimicrobial potential of N-(5-methoxy--benzothiazol--yl)-2-nitro-N-(pyridin--yl)methylbenzamide. A study published in Antimicrobial Agents and Chemotherapy demonstrated that this compound exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers hypothesized that the nitro group's redox properties might be responsible for disrupting bacterial cell membranes or interfering with essential metabolic processes.

In addition to its direct biological activities, N-(5-methoxy--benzothiazol--yl)-2-nitro-N-(pyridin--yl)methylbenzamide has also been investigated as a lead compound for drug development. Structure-based drug design approaches have been employed to optimize its pharmacological properties and enhance its therapeutic efficacy. For example, modifications to the methoxy, nitro, and pyridine groups have led to the synthesis of analogs with improved potency and reduced side effects.

The pharmacokinetic properties of N-(5-methoxy--benzothiazol--yl)-2-nitro-N-(pyridin--yl)methylbenzamide have also been studied to ensure its suitability for clinical applications. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilic nature allows it to cross biological membranes efficiently, while its stability under physiological conditions ensures prolonged therapeutic effects.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and safety profile of N-(5-methoxy--benzothiazol--yl)-2-nitro-N-(pyridin--yl)methylbenzamide. Preclinical studies are ongoing to evaluate its efficacy in animal models of disease, and clinical trials are being planned to assess its safety and effectiveness in human subjects.

In conclusion, N-(5-methoxy--benzothiazol--yl)-2-nitro-N-(pyridin--yl)methylbenzamide (CAS 895414-) represents a promising candidate in medicinal chemistry with potential applications in cancer therapy and antimicrobial treatment. Its unique structural features and biological activities make it an attractive lead compound for further development and optimization. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for contributing to the discovery of new therapeutic agents.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd